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Compound of Interest

Compound Name: Selatinib

Cat. No.: B610765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Selatinib is a potent, orally active dual inhibitor of the epidermal growth factor receptor (EGFR)

and Human Epidermal Growth factor Receptor 2 (HER2/ErbB2) tyrosine kinases, with IC50

values of 13 nM and 22.5 nM, respectively.[1][2] Its inhibitory action on these key signaling

pathways makes it a compound of significant interest in oncology research. Proper dissolution

and handling are critical for obtaining accurate and reproducible results in in vitro studies.

These application notes provide a detailed protocol for the dissolution of Selatinib for use in

various in vitro assays, such as cell viability, proliferation, and signaling pathway analysis.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for the

preparation of Selatinib solutions.
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Parameter Value Source

Solvent Dimethyl Sulfoxide (DMSO) [1][2]

Recommended Stock

Concentration
10 mM

Inferred from common practice

for similar inhibitors

Storage of Powder -20°C for up to 3 years [2]

Storage of Stock Solution in

DMSO

-80°C for up to 1 year; -20°C

for up to 1 month
[2]

Final DMSO Concentration in

Assay
< 0.5% [1]

Typical Working Concentration

Range

Nanomolar (nM) to low

Micromolar (µM)

Inferred from IC50 values of

similar compounds

Experimental Protocols
Materials

Selatinib powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

37°C water bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of 10 mM Selatinib Stock
Solution
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Pre-dissolution Preparation:

Allow the vial of Selatinib powder to equilibrate to room temperature before opening to

prevent condensation.

Ensure all equipment and reagents are sterile to maintain the integrity of the compound for

cell-based assays.

Calculation of DMSO Volume:

To prepare a 10 mM stock solution, calculate the required volume of DMSO based on the

amount of Selatinib powder. The molecular weight of Selatinib is 565.07 g/mol .

Formula: Volume (L) = [Mass (g) / Molecular Weight ( g/mol )] / Molarity (mol/L)

Example for 1 mg of Selatinib:

Volume (L) = [0.001 g / 565.07 g/mol ] / 0.010 mol/L = 0.000177 L = 177 µL

Therefore, dissolve 1 mg of Selatinib in 177 µL of DMSO to make a 10 mM stock

solution.

Dissolution Procedure:

Aseptically add the calculated volume of anhydrous DMSO to the vial containing the

Selatinib powder.

Cap the vial tightly and vortex thoroughly for several minutes until the powder is

completely dissolved.

If the compound does not fully dissolve, brief warming in a 37°C water bath or sonication

for a few minutes can be employed to aid dissolution. Visually inspect the solution to

ensure no particulates are present.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
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degrade the compound.

Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for short-term

storage (up to one month).[2]

Protocol for Preparation of Working Solutions for In
Vitro Assays

Thawing the Stock Solution:

Thaw a single aliquot of the 10 mM Selatinib stock solution at room temperature.

Serial Dilution:

Perform serial dilutions of the 10 mM stock solution in cell culture medium to achieve the

desired final concentrations for your experiment.

It is recommended to perform dilutions in a stepwise manner to avoid precipitation of the

compound.

Important: Ensure that the final concentration of DMSO in the cell culture medium is less

than 0.5% to avoid solvent-induced cytotoxicity.[1] A vehicle control (medium with the

same final concentration of DMSO) should always be included in the experiment.

Example Dilution for a 10 µM Working Solution:

To prepare a 1 mL final volume of 10 µM Selatinib in cell culture medium:

Take 1 µL of the 10 mM stock solution.

Add it to 999 µL of cell culture medium.

The final DMSO concentration will be 0.1%.
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Stock Solution Preparation

Working Solution Preparation

Start: Selatinib Powder
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Vortex to Dissolve
(Optional: Warm/Sonicate)
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Store at -80°C or -20°C

Thaw Stock Solution Aliquot

For Experiment
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Click to download full resolution via product page

Caption: Workflow for preparing Selatinib stock and working solutions.
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Selatinib Mechanism of Action: EGFR/ErbB2 Signaling
Pathway
Caption: Selatinib inhibits EGFR and ErbB2 signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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